Cas no 2248199-93-9 ((2R)-4,4-difluoro-2-methylpentan-1-amine)

• Product Name: (2R)-4,4-difluoro-2-methylpentan-1-amine
• CAS No: 2248199-93-9
• MF: C₆H₁₃F₂N
• MW: 137.17092871666
• CID: 6158565
• PubChem ID: 137939336
• Update Time: 2025-10-18

(2R)-4,4-difluoro-2-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6507574
• 2248199-93-9
• (2R)-4,4-difluoro-2-methylpentan-1-amine

• Inchi： 1S/C6H13F2N/c1-5(4-9)3-6(2,7)8/h5H,3-4,9H2,1-2H3/t5-/m1/s1
• InChI Key： MHMVNPJFOHHVSU-RXMQYKEDSA-N
• SMILES： FC(C)(C[C@@H](C)CN)F

Computed Properties

• Exact Mass: 137.10160574g/mol
• Monoisotopic Mass: 137.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4,4-difluoro-2-methylpentan-1-amine

Comprehensive Overview of (2R)-4,4-difluoro-2-methylpentan-1-amine (CAS No. 2248199-93-9)

(2R)-4,4-difluoro-2-methylpentan-1-amine is a chiral amine compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoro and methyl groups, make it a valuable intermediate in organic synthesis. The compound's CAS No. 2248199-93-9 ensures precise identification in chemical databases, catering to researchers and industry professionals seeking high-purity building blocks.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, a trend highlighted in recent drug discovery campaigns. (2R)-4,4-difluoro-2-methylpentan-1-amine aligns with this demand, as its stereocenter at the 2-position offers enantioselective advantages in asymmetric synthesis. This characteristic is particularly relevant for developers of chiral catalysts and pharmaceutical intermediates, addressing frequent queries about "improving synthetic efficiency" in medicinal chemistry forums.

Analytical characterization of 2248199-93-9 typically involves advanced techniques like chiral HPLC and 19F NMR spectroscopy, reflecting industry standards for fluorine-containing compounds. These methods verify the compound's optical purity – a critical parameter when users search for "how to validate chiral amine purity" or "fluorine NMR analysis protocols." The difluoro motif's influence on lipophilicity also makes this amine a subject of computational chemistry studies exploring "logP prediction for fluorinated molecules."

In material science applications, the methylpentan-1-amine backbone demonstrates unexpected stability in polymer formulations, as noted in recent patent literature. This property answers emerging questions about "amine stabilizers for specialty polymers" in technical communities. The compound's volatility profile and solubility parameters have been systematically documented, providing essential data for process chemists troubleshooting "amine separation techniques" or "fluorocarbon solvent compatibility."

Environmental fate studies of (2R)-4,4-difluoro-2-methylpentan-1-amine reveal favorable biodegradation pathways compared to perfluorinated analogs, addressing sustainability concerns in chemical manufacturing. This aspect connects with trending searches about "green fluorine chemistry" and "EPA guidelines for fluorochemicals." The compound's structure-activity relationships continue to inspire research into novel bioactive molecules, particularly in neurotransmitter analog development where "fluorine substitution effects" remain a hot topic.

Handling protocols for 2248199-93-9 emphasize standard amine precautions while highlighting its moisture sensitivity – a practical consideration for purchasers comparing "amine storage best practices." The market availability of this specialty chemical responds to the pharmaceutical industry's need for scalable chiral auxiliaries, with synthesis optimization being a frequent subject in process chemistry webinars. Technical discussions often focus on "cost-effective routes to fluorinated amines" or "stereocontrol in aliphatic amine synthesis."

Emerging applications in electronic materials have been reported, where the difluoro group's electron-withdrawing properties modify charge transport characteristics. This development aligns with searches for "amine-based semiconductor dopants" in materials science literature. Quality control specifications for (2R)-4,4-difluoro-2-methylpentan-1-amine typically include rigorous testing for enantiomeric excess, meeting the stringent requirements of regulatory submissions – a key concern for users querying "ICH guidelines for chiral impurities."

The compound's spectral fingerprints (IR, MS, NMR) have been thoroughly documented to assist analytical chemists developing "structure elucidation workflows." Its derivatization potential through classic amine reactions (acylation, reductive amination) makes it versatile for combinatorial chemistry, answering frequent questions about "diversity-oriented synthesis with fluorinated scaffolds." Recent publications also explore its use in designing metal-chelating ligands, particularly for asymmetric catalysis systems where "fluorine effects on catalyst performance" are actively investigated.